Cas no 3107-20-8 (benzene,2,3,5-trichloro-1-fluoro-)

• Product Name: benzene,2,3,5-trichloro-1-fluoro-
• CAS No: 3107-20-8
• MF: C₆H₂Cl₃F
• MW: 199.437482357025
• CID: 916348
• PubChem ID: 137828
• Update Time: 2025-10-22

benzene,2,3,5-trichloro-1-fluoro- Chemical and Physical Properties

Names and Identifiers

• benzene,2,3,5-trichloro-1-fluoro-
• 1,2,5-trichloro-3-fluorobenzene
• 1,2,5-Trichlor-3-fluor-benzol
• 1,2,5-trichloro-3-fluoro-benzene
• 1-Fluoro-2,3-5-trichlorobenzene
• 2,3,5-Trichlorfluorbenzol
• AC1L3BGG
• DTXSID60185024
• Benzene, 2,3,5-trichloro-1-fluoro-
• 2,3,5-Trichlorofluorobenzene
• 3107-20-8
• AKOS006335096

• MDL： MFCD16817659
• Inchi： 1S/C6H2Cl3F/c7-3-1-4(8)6(9)5(10)2-3/h1-2H
• InChI Key： YWAPLKKUGFDKQY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1Cl)Cl)F

Computed Properties

• Exact Mass: 197.92076
• Monoisotopic Mass: 197.920611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on benzene,2,3,5-trichloro-1-fluoro-

Recent Advances in the Study of Benzene,2,3,5-trichloro-1-fluoro- (CAS: 3107-20-8): A Comprehensive Research Brief

The compound benzene,2,3,5-trichloro-1-fluoro- (CAS: 3107-20-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated benzene derivative is of particular interest due to its unique structural properties and potential applications in drug development and material science. Recent studies have focused on elucidating its chemical behavior, biological interactions, and possible therapeutic uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and characterization of benzene,2,3,5-trichloro-1-fluoro-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing environmental impact. The researchers employed a catalytic fluorination process, which demonstrated higher efficiency compared to traditional methods. This advancement is critical for scaling up production for potential industrial applications.

In terms of biological activity, preliminary investigations have revealed that benzene,2,3,5-trichloro-1-fluoro- exhibits moderate inhibitory effects on certain enzymatic pathways. A recent in vitro study highlighted its potential as a lead compound for developing enzyme inhibitors targeting metabolic disorders. However, further in vivo studies are necessary to confirm these findings and assess the compound's pharmacokinetics and safety profile.

Another significant development is the exploration of benzene,2,3,5-trichloro-1-fluoro- in material science. Researchers have discovered that its unique electronic properties make it a promising candidate for use in organic semiconductors. A 2024 study published in Advanced Materials demonstrated that derivatives of this compound could enhance the performance of organic light-emitting diodes (OLEDs), opening new avenues for its application in optoelectronic devices.

Despite these promising findings, challenges remain. The environmental impact and toxicity profile of benzene,2,3,5-trichloro-1-fluoro- require thorough evaluation. Regulatory agencies are particularly concerned about its persistence in the environment and potential bioaccumulation. Ongoing research aims to address these concerns by developing greener synthesis methods and conducting comprehensive ecotoxicological assessments.

In conclusion, benzene,2,3,5-trichloro-1-fluoro- (CAS: 3107-20-8) represents a compound of growing importance in both pharmaceutical and material science research. While recent studies have uncovered valuable insights into its properties and potential applications, further research is needed to fully realize its benefits and mitigate associated risks. The scientific community continues to explore this compound with great interest, and future discoveries are likely to expand its utility across multiple disciplines.